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Compound of Interest

Compound Name: Ethyl-d5 Crotonate

CAS No.: 35845-34-2

Cat. No.: B592405

Get Quote

Executive Summary & Operational Context
Ethyl-d5 Crotonate (Ethyl-d5 (E)-but-2-enoate) is a stable isotope-labeled ester primarily used

as an internal standard in NMR spectroscopy and mass spectrometry quantification. While its

deuterated nature (Ethyl-d5) significantly increases its financial value and analytical utility, its

physicochemical safety profile mirrors that of non-labeled ethyl crotonate.

Critical Directive: The primary disposal hazard is Ignitability (Flash Point: 2°C / 36°F). This

material is a Class IB Flammable Liquid. Disposal protocols must prioritize fire prevention and

strict segregation from oxidizers.

Physicochemical & Hazard Profile
To ensure safe handling, you must understand the material's physical behavior. The deuterium

labeling does not alter the flammability or toxicity profile significantly compared to the protio-

form.

Table 1: Key Safety & Physical Properties
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Property Value Operational Implication

CAS Number 623-70-1 (Unlabeled)

Use for regulatory lookup;

specify "Deuterated" on

internal tags.

Flash Point 2°C (36°F)
CRITICAL: Vapors can ignite

at refrigerator temperatures.

Boiling Point 139°C (282°F)

Volatile; keep containers tightly

sealed to prevent vapor

buildup.

RCRA Waste Code D001
Classified as "Ignitable

Characteristic Waste."

Solubility Immiscible in water
Do not attempt to dilute with

water for drain disposal.

Specific Hazard Lachrymator

Vapors cause severe eye

irritation/tearing.[1] Goggles

are mandatory.

Pre-Disposal Assessment (The "Stop & Think" Phase)
Before moving to disposal, evaluate the material's state. As an Application Scientist, I often see

valuable isotopes discarded prematurely.

Purity Check: Is the material actually degraded? Ethyl-d5 crotonate is stable if stored under

inert gas (Nitrogen/Argon) at 2-8°C. If the NMR spectrum shows hydrolysis (appearance of

crotonic acid or ethanol-d5 peaks), disposal is necessary.

Isotope Recovery: For large quantities (>500 mL), contact your stable isotope supplier.

Deuterium recovery services exist, though they are rarely cost-effective for small laboratory

aliquots (<50 mL).

Contamination Status: Has the material been mixed with halogenated solvents (e.g.,

Chloroform-d, Methylene Chloride)? This dictates the waste stream path.
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Step-by-Step Disposal Protocol
Phase A: Segregation & Container Selection
The Golden Rule: Never mix Ethyl-d5 Crotonate with oxidizing agents (e.g., Nitric acid,

Peroxides). The resulting reaction is exothermic and explosive.

Stream 1: Pure/Mixed Organic (Non-Halogenated)

Condition: Ethyl-d5 Crotonate is pure or mixed with Acetone, Methanol, or Hexane.

Destination:Non-Halogenated Organic Solvent Waste.

Cost Efficiency: This is the standard, lower-cost disposal route.

Stream 2: Mixed Organic (Halogenated)

Condition: Mixed with Chloroform, Dichloromethane, or Carbon Tetrachloride.

Destination:Halogenated Solvent Waste.

Note: Even 1% halogen content reclassifies the entire container to this more expensive

stream.

Phase B: Transfer & Labeling
PPE Setup: Butyl rubber or Silver Shield gloves are recommended. Standard nitrile provides

only momentary splash protection against esters. Wear chemical safety goggles (not just

safety glasses) due to lachrymatory effects.

Fume Hood: Perform all transfers inside a certified fume hood. The vapor density is 3.9

(heavier than air), meaning vapors will sink and pool; good airflow is essential.

Container: Use High-Density Polyethylene (HDPE) or safety-coated glass. Ensure the cap

has a chemically resistant liner (PTFE).

Labeling:

Attach a hazardous waste tag before adding waste.[2]
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Constituents: Write "Ethyl Crotonate (Deuterated)" and any co-solvents.

Hazard Checkbox: Check "Flammable" and "Irritant."

Phase C: Storage & Pickup
Store in a Flammable Safety Cabinet (yellow cabinet) pending pickup.

Grounding: If transferring more than 4 liters, ground the receiving drum to prevent static

discharge ignition [1].

Visualized Workflows
Diagram 1: Disposal Decision Matrix
This logic flow ensures you select the correct regulatory waste stream, preventing costly re-

classification fees.
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Waste Generation:
Ethyl-d5 Crotonate

Is it mixed with
Oxidizers?

Is it mixed with
Halogens? (Cl, Br, F)

Stream: Halogenated
Solvent Waste

Yes (e.g., Chloroform)

Stream: Non-Halogenated
Organic Waste (D001)

No (Pure or Alcohol mix)

No

CRITICAL STOP:
Explosion Hazard!

Neutralize Separately

Yes

Click to download full resolution via product page

Caption: Decision tree for categorizing Ethyl-d5 Crotonate waste to ensure regulatory

compliance and safety.

Diagram 2: Chemical Hazard Mechanism
Understanding why the hazard exists reinforces compliance. This diagram illustrates the

flammability and hydrolysis pathways.
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Caption: Mechanism of physical (fire) and chemical (hydrolysis) hazards associated with

improper storage or disposal.

Emergency Procedures (Spill Response)
In the event of a spill during the disposal process, immediate action is required.

Evacuate & Ventilate: The flash point is 2°C. If a spill occurs, vapors are already in the

flammable range. Evacuate the immediate area and increase ventilation.

Eliminate Ignition Sources: Cut power to hot plates or non-explosion-proof equipment

immediately.

Absorb: Use a non-combustible absorbent (Vermiculite or clay-based kitty litter). Do not use

paper towels, as they increase the surface area for evaporation and flammability [2].

Clean Up: Scoop absorbed material into a disposal bag, seal tightly, and place inside a fume

hood. Label as "Debris contaminated with Flammable Solvent."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

